Cas no 2418713-85-4 (3-Amino-5-formyl-2-methylbenzoic acid)

• Product Name: 3-Amino-5-formyl-2-methylbenzoic acid
• CAS No: 2418713-85-4
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 5679449
• PubChem ID: 163969755
• Update Time: 2025-11-04

3-Amino-5-formyl-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-formyl-2-methylbenzoic acid
• EN300-26626499
• 2418713-85-4
• 3-Amino-5-formyl-2-methylbenzoic acid

• Inchi： 1S/C9H9NO3/c1-5-7(9(12)13)2-6(4-11)3-8(5)10/h2-4H,10H2,1H3,(H,12,13)
• InChI Key： SOYTVEDAVWHPJQ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=O)C=C(C=1C)N)=O

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.4Ų

Additional information on 3-Amino-5-formyl-2-methylbenzoic acid

3-Amino-5-formyl-2-methylbenzoic Acid (CAS No: 2418713-85-4)

3-Amino-5-formyl-2-methylbenzoic acid is a versatile organic compound with the CAS registry number 2418713-85-4. This compound belongs to the class of benzoic acids, which are widely recognized for their applications in pharmaceuticals, agrochemicals, and materials science. The structure of 3-Amino-5-formyl-2-methylbenzoic acid consists of a benzoic acid backbone with substituents at positions 2, 3, and 5. The presence of an amino group (-NH₂) at position 3, a formyl group (-CHO) at position 5, and a methyl group (-CH₃) at position 2 imparts unique chemical reactivity and functional properties to this compound.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Amino-5-formyl-2-methylbenzoic acid through various methodologies. One notable approach involves the use of multi-component reactions, which allow for the simultaneous formation of multiple bonds in a single step. For instance, researchers have employed the Passerini reaction to synthesize this compound by combining an aldehyde, an amine, and an active ester under mild conditions. This method not only enhances the yield but also reduces the number of steps required for synthesis, making it more environmentally friendly.

The functional groups present in 3-Amino-5-formyl-2-methylbenzoic acid make it an attractive candidate for further derivatization and functionalization. The amino group can be readily alkylated or acetylated to introduce additional functionality, while the formyl group can undergo oxidation or reduction to yield different products. For example, oxidation of the formyl group to a carboxylic acid results in a derivative with enhanced water solubility, which is particularly useful in drug delivery applications.

In terms of applications, 3-Amino-5-formyl-2-methylbenzoic acid has shown promise in the field of medicinal chemistry. Its structure resembles certain bioactive molecules, making it a valuable lead compound for drug discovery. Recent studies have explored its potential as an anti-inflammatory agent by evaluating its inhibitory effects on cyclooxygenase (COX) enzymes. Additionally, its ability to act as a chelating agent has been investigated for use in metalloenzyme inhibition and metallothionein modulation.

The methyl group at position 2 plays a significant role in modulating the physical properties of 3-Amino-5-formyl-2-methylbenzoic acid. It increases the lipophilicity of the molecule, enhancing its ability to cross biological membranes. This property is advantageous in drug design, where membrane permeability is critical for bioavailability. Furthermore, computational studies have revealed that the methyl group contributes to stabilizing certain conformations of the molecule that are essential for its bioactivity.

Another area where 3-Amino-5-formyl-2-methylbenzoic acid has garnered attention is in materials science. Its ability to form coordination complexes with metal ions has been exploited in the development of novel materials for sensing applications. For instance, researchers have reported the use of this compound as a sensing platform for detecting heavy metal ions such as lead (Pb²⁺) and mercury (Hg²⁺). The formyl group serves as a coordinating ligand, enabling selective binding and subsequent signal transduction.

From an analytical standpoint, 3-Amino-5-formyl-2-methylbenzoic acid has been studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy. These studies have provided insights into its molecular conformation and intermolecular interactions. For example, NMR analysis has revealed that the amino and formyl groups exhibit distinct chemical shifts due to their electronic environments.

In conclusion, 3-Amino-5-formyl-2-methylbenzoic acid (CAS No: 2418713-85-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in synthetic chemistry, medicinal research, and materials science. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.